Cas no 718632-46-3 (5-Tert-Butyl 2-ethyl 3-amino-6,6-dimethylpyrrolo[3,4-c]pyrazole-2,5(4H,6H)-dicarboxylate)

• Product Name: 5-Tert-Butyl 2-ethyl 3-amino-6,6-dimethylpyrrolo[3,4-c]pyrazole-2,5(4H,6H)-dicarboxylate
• CAS No: 718632-46-3
• MF: C₁₅H₂₄N₄O₄
• MW: 324.375463485718
• MDL: MFCD20134032
• CID: 1033243
• PubChem ID: 57523245
• Update Time: 2025-08-05

5-Tert-Butyl 2-ethyl 3-amino-6,6-dimethylpyrrolo[3,4-c]pyrazole-2,5(4H,6H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butyl 2-ethyl 3-amino-6,6-dimethylpyrrolo[3,4-c]pyrazole-2,5(4H,6H)-dicarboxylate
• 3-amino-6,6-dimethyl- Pyrrolo[3,4-c]pyrazole-2,5(4H,6H)-dicarboxylic acid 5-(1,1-dimethylethyl) 2-ethyl ester
• 5-O-tert-butyl 2-O-ethyl 3-amino-6,6-dimethyl-4H-pyrrolo[3,4-c]pyrazole-2,5-dicarboxylate
• 5-tert-Butyl 2-ethyl 3-amino-6,6-dimethylpyrrolo-[3,4-c]pyrazole-2,5(4H,6H)-dicarboxylate
• Pyrrolo[3,4-c]pyrazole-2,5(4H,6H)-dicarboxylic acid ,3-amino-6,6-dimethyl-,5-(1,1-dimethylethyl)2-ethyl ester
• 3-Amino-5-Boc-2-ethoxycarbonly-6,6-dimethyl-4H,6H-pyrrolo[3,4-c]pyrazole
• ULJAXXIYTXRCKL-UHFFFAOYSA-N
• 1157AC
• NE64282
• Pyrrolo[3,4-c]pyrazole-2,5(4H,6H)-dicarboxylic acid ,3-amino-6,6-dimethyl-,5-(1,1-dimethylethyl)2-
• AS-36596
• AKOS016010636
• SB38438
• Pyrrolo[3,4-c]pyrazole-2,5(4H,6H)-dicarboxylic acid, 3-amino-6,6-dimethyl-, 5-(1,1-dimethylethyl) 2-ethyl ester
• MFCD20134032
• FT-0715567
• DTXSID70727010
• 718632-46-3
• 3-amino-6,6-dimethyl-4H,6H-pyrrolo[3,4-c]pyrazole-2,5-dicarboxylic acid 5-tert-butyl ester 2-ethyl ester
• A937671
• SCHEMBL1206431
• CS-M1808
• 5-tert-Butyl2-ethyl3-amino-6,6-dimethylpyrrolo[3,4-c]pyrazole-2,5(4H,6H)-dicarboxylate
• 5-(tert-butyl) 2-ethyl 3-amino-6,6-dimethylpyrrolo[3,4-c]pyrazole-2,5(4H,6H)-dicarboxylate
• DA-17337
• 5-Tert-Butyl 2-ethyl 3-amino-6,6-dimethylpyrrolo[3,4-c]pyrazole-2,5(4H,6H)-dicarboxylate

• MDL： MFCD20134032
• Inchi： 1S/C15H24N4O4/c1-7-22-13(21)19-11(16)9-8-18(12(20)23-14(2,3)4)15(5,6)10(9)17-19/h7-8,16H2,1-6H3
• InChI Key： ULJAXXIYTXRCKL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2=C(N)N(C(=O)OCC)N=C2C1(C)C)=O

Computed Properties

• Exact Mass: 324.17975526g/mol
• Monoisotopic Mass: 324.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.7
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles Pyrrolopyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles

Additional information on 5-Tert-Butyl 2-ethyl 3-amino-6,6-dimethylpyrrolo[3,4-c]pyrazole-2,5(4H,6H)-dicarboxylate

Introduction to 5-Tert-Butyl 2-ethyl 3-amino-6,6-dimethylpyrrolo[3,4-c]pyrazole-2,5(4H,6H)-dicarboxylate (CAS No. 718632-46-3)

The compound 5-Tert-Butyl 2-ethyl 3-amino-6,6-dimethylpyrrolo[3,4-c]pyrazole-2,5(4H,6H)-dicarboxylate, identified by its CAS number 718632-46-3, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, featuring a fused pyrrole and pyrazole core with multiple functional groups, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of tert-butyl, ethyl, and amino substituents, along with the dicarboxylate moiety, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for developing novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in the design of bioactive molecules. The pyrrolo[3,4-c]pyrazole scaffold is particularly noteworthy due to its structural versatility and biological relevance. Researchers have demonstrated that modifications at the 5-Tert-butyl position can enhance binding affinity and metabolic stability, which are critical factors in drug development. Furthermore, the 2-Ethyl and 3-amino groups introduce additional sites for chemical modification, allowing for the creation of derivatives with tailored pharmacological profiles.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential in addressing various therapeutic challenges. For instance, studies suggest that derivatives of pyrrolo[3,4-c]pyrazole exhibit inhibitory activity against enzymes involved in inflammatory pathways. The dicarboxylate functionality further expands its utility by enabling conjugation with other bioactive molecules or polymers for targeted drug delivery systems. Such innovations align with the broader trend toward personalized medicine and precision therapeutics.

The synthesis of 5-Tert-butyl 2-ethyl 3-amino-6,6-dimethylpyrrolo[3,4-c]pyrazole-2,5(4H,6H)-dicarboxylate (CAS No. 718632-46-3) involves multi-step organic transformations that highlight the sophistication of modern synthetic methodologies. Advanced techniques such as transition-metal catalysis and flow chemistry have been employed to improve yield and purity. These advancements not only streamline the production process but also enhance scalability for industrial applications. The compound's stability under various conditions further underscores its suitability for further development.

From a biological perspective, the structural features of this compound contribute to its potential as an pharmacophore. The tert-butyl group provides steric hindrance that can optimize interactions with biological targets, while the amino group serves as a hydrogen bond acceptor or donor depending on the environment. Comparative studies with closely related analogs have revealed that subtle changes in substituent placement can significantly alter pharmacokinetic properties. This underscores the importance of structure-activity relationship (SAR) analysis in optimizing drug candidates.

Emerging research also explores the use of computational modeling to predict the behavior of such complex molecules before experimental validation. Molecular docking simulations have been employed to assess how 5-Tert-butyl 2-ethyl 3-amino-6,6-dimethylpyrrolo[3,4-c]pyrazole-2,5(4H,6H)-dicarboxylate (CAS No. 718632-46-3) interacts with proteins involved in disease pathways. These virtual screening approaches accelerate the drug discovery pipeline by identifying promising candidates early in the process.

The environmental impact of synthesizing and utilizing such compounds is another critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. For example, biocatalytic methods have been investigated as alternatives to traditional chemical transformations. Such sustainable practices not only align with global environmental goals but also ensure cost-effectiveness in large-scale production.

In conclusion,5-Tert-butyl 2-ethyl 3-amino-6,6-dimethylpyrrolo[3,4-c]pyrazole-2,5(4H,6H)-dicarboxylate (CAS No. 718632-46-3) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique molecular architecture and functional groups make it a versatile scaffold for further exploration in medicinal chemistry. As research continues to uncover new applications and synthetic strategies,this compound will undoubtedly play a significant role in advancing pharmaceutical innovation.